Cas no 412293-87-9 (1-Boc-4-butylpiperazine)

• Product Name: 1-Boc-4-butylpiperazine
• CAS No: 412293-87-9
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 68047
• PubChem ID: 10824101
• Update Time: 2025-04-18

1-Boc-4-butylpiperazine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-butylpiperazine-1-carboxylate
• 4-Butylpiperazine-1-carboxylic acid tert-butyl ester
• 1-BOC-4-BUTYLPIPERAZINE
• 1-Piperazinecarboxylicacid,4-butyl-,1,1-dimethylethyl ester
• 4-BUTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• DTXSID50445442
• 1-Piperazinecarboxylicacid, 4-butyl-, 1,1-dimethylethyl ester
• 412293-87-9
• SCHEMBL4543892
• AKOS022172851
• NCCMVMZWKJDRAE-UHFFFAOYSA-N
• 1-Boc-4-butylpiperazine

• MDL： MFCD09028529
• Inchi： 1S/C13H26N2O2/c1-5-6-7-14-8-10-15(11-9-14)12(16)17-13(2,3)4/h5-11H2,1-4H3
• InChI Key： NCCMVMZWKJDRAE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCCC)CC1)=O

Computed Properties

• Exact Mass: 242.19900
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 0.984
• Boiling Point: 308.304 °C at 760 mmHg
• Flash Point: 308.304 °C at 760 mmHg
• Refractive Index: 1.472
• PSA: 32.78000
• LogP: 2.21500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives